Cas no 6522-03-8 (3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid)

• Product Name: 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
• CAS No: 6522-03-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6235928
• PubChem ID: 20151320
• Update Time: 2025-05-22

3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
• EN300-1849021
• 6522-03-8
• 3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid

• Inchi： 1S/C11H12O5/c1-16-11(15)8-6-7(2-4-9(8)12)3-5-10(13)14/h2,4,6,12H,3,5H2,1H3,(H,13,14)
• InChI Key： ZRORRLKBNRTMGI-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CCC(=O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid

Comprehensive Overview of 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8)

3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of phenylpropanoic acid derivatives. Its unique structure, featuring a hydroxy group and a methoxycarbonyl moiety, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and metabolic studies.

The chemical properties of 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) are of particular interest due to its dual functional groups. The presence of the hydroxy group enhances its solubility in polar solvents, while the methoxycarbonyl group contributes to its reactivity in esterification and transesterification reactions. These characteristics make it a versatile building block in organic synthesis. Recent studies have explored its role in the production of anti-inflammatory agents and other bioactive compounds, aligning with the growing demand for sustainable and efficient pharmaceutical ingredients.

One of the most frequently asked questions about 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is its stability under various conditions. Research indicates that this compound exhibits remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its compatibility with common organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), has been well-documented. These properties are critical for its use in industrial-scale processes, where consistency and reliability are paramount.

In the context of current trends, the compound's potential role in green chemistry has sparked considerable debate. With the global push toward environmentally friendly manufacturing processes, 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is being evaluated for its biodegradability and low toxicity profile. This aligns with the broader industry shift toward sustainable raw materials, a topic frequently searched by professionals in the field. Its application in biocatalysis and enzyme-mediated synthesis further underscores its relevance in modern chemical research.

Another area of interest is the compound's spectroscopic characteristics. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to elucidate its molecular structure and purity. These analyses are essential for quality control in pharmaceutical manufacturing, where even minor impurities can significantly impact product efficacy. The availability of high-purity 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is a key consideration for researchers and manufacturers alike.

From a commercial perspective, the demand for 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is expected to rise, driven by its expanding applications in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial clients. Its role in the development of novel polymeric materials and coating agents has also been explored, highlighting its versatility beyond traditional pharmaceutical uses.

In summary, 3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS No. 6522-03-8) is a multifaceted compound with broad applicability in scientific and industrial domains. Its unique chemical properties, coupled with its alignment with contemporary trends like sustainability and green chemistry, make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.